Cas no 1805908-99-9 (Ethyl 2-(3-bromopropyl)-4-methylbenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-4-methylbenzoate
• CAS No: 1805908-99-9
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 5001703
• Update Time: 2025-10-12

Ethyl 2-(3-bromopropyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-4-methylbenzoate

• Inchi： 1S/C13H17BrO2/c1-3-16-13(15)12-7-6-10(2)9-11(12)5-4-8-14/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： LYTJZJKVQQPWNM-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-bromopropyl)-4-methylbenzoate

Comprehensive Overview of Ethyl 2-(3-bromopropyl)-4-methylbenzoate (CAS No. 1805908-99-9)

Ethyl 2-(3-bromopropyl)-4-methylbenzoate (CAS No. 1805908-99-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a benzoate ester core with a 3-bromopropyl side chain, makes it a versatile building block for fine chemical applications. This compound has garnered significant attention due to its role in drug discovery and catalytic transformations, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity intermediates like Ethyl 2-(3-bromopropyl)-4-methylbenzoate has surged, driven by advancements in AI-driven molecular design and high-throughput screening. Researchers frequently search for "CAS 1805908-99-9 solubility" or "synthesis routes for ethyl 2-(3-bromopropyl)-4-methylbenzoate," reflecting its relevance in optimizing reaction yields and scalability. The compound’s lipophilic properties and halogenated moiety also make it a candidate for bioactive molecule development, particularly in oncology and neurology research.

From an industrial perspective, Ethyl 2-(3-bromopropyl)-4-methylbenzoate is often discussed in contexts such as "cost-effective bromination techniques" and "esterification under mild conditions." These topics resonate with manufacturers aiming to reduce environmental footprints while maintaining efficiency. The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its appeal for modern laboratories.

Quality control of CAS 1805908-99-9 involves rigorous chromatographic analysis (HPLC/GC) and spectroscopic validation (NMR, IR). Users often inquire about "purity standards for ethyl 2-(3-bromopropyl)-4-methylbenzoate" or "suppliers of CAS 1805908-99-9," emphasizing the need for reliable sourcing. Regulatory compliance, such as REACH certification and GMP guidelines, is critical for global distribution, ensuring safety and consistency across applications.

Emerging studies explore the compound’s potential in nanomaterial functionalization and polymeric coatings, addressing trends like "smart material innovation." Its bromine atom offers a reactive site for cross-coupling reactions, pivotal in organic electronics and photocatalysis. Such interdisciplinary applications highlight its adaptability beyond traditional chemistry sectors.

In summary, Ethyl 2-(3-bromopropyl)-4-methylbenzoate (CAS No. 1805908-99-9) represents a critical tool for researchers and industries navigating the complexities of molecular synthesis and material science. By addressing frequently searched queries and integrating cutting-edge applications, this overview underscores its scientific and commercial significance while adhering to SEO best practices for visibility.